Cas no 38439-76-8 (Benzeneethanol,2,5-dimethoxy-4-methyl-)
38439-76-8 structure
Product Name:Benzeneethanol,2,5-dimethoxy-4-methyl-
CAS No:38439-76-8
MF:C11H16O3
MW:196.242943763733
CID:298527
PubChem ID:53422935
Update Time:2025-04-19
Benzeneethanol,2,5-dimethoxy-4-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzeneethanol,2,5-dimethoxy-4-methyl-
- 2-(2,5-Dimethoxy-4-methylphenyl)ethanol
- 2,5-DIMETHOXY-4-METHYL-BENZENEETHANOL
- 2,5-Dimethoxy-4-methylphenethyl alcohol
- FT-0610396
- SCHEMBL8468713
- AKOS006279774
- DTXSID80698186
- 2-(2,5-Dimethoxy-4-methylphenyl)ethan-1-ol
- 38439-76-8
-
- Inchi: 1S/C11H16O3/c1-8-6-11(14-3)9(4-5-12)7-10(8)13-2/h6-7,12H,4-5H2,1-3H3
- InChI Key: VWMBBFIXQDZOSH-UHFFFAOYSA-N
- SMILES: O(C)C1C=C(C)C(=CC=1CCO)OC
Computed Properties
- Exact Mass: 196.10998
- Monoisotopic Mass: 196.11
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 161
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 38.7A^2
Experimental Properties
- PSA: 38.69
- LogP: 1.54700
Benzeneethanol,2,5-dimethoxy-4-methyl- Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
38439-76-8 (Benzeneethanol,2,5-dimethoxy-4-methyl-) Related Products
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